Cas no 90466-78-7 (1,3-Benzenedicarboxylic acid, 5-(acetyloxy)-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-(acetyloxy)-
• CAS No: 90466-78-7
• MF: C₁₀H₈O₆
• MW: 224.166923522949
• CID: 788697
• PubChem ID: 10922148
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 5-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(acetyloxy)-
• 5-acetyloxybenzene-1,3-dicarboxylic acid
• DTXSID80448461
• QDSZMNWAEWRDKM-UHFFFAOYSA-N
• 90466-78-7
• SCHEMBL1543332
• 5-Acetoxyisophthalic Acid

• Inchi： 1S/C10H8O6/c1-5(11)16-8-3-6(9(12)13)2-7(4-8)10(14)15/h2-4H,1H3,(H,12,13)(H,14,15)
• InChI Key： QDSZMNWAEWRDKM-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 224.03208797g/mol
• Monoisotopic Mass: 224.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų